Cas no 1246303-22-9 (N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt)
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide, monoammonium salt, is a specialized organic compound with distinct structural features. This compound offers unique chemical properties, including enhanced stability and solubility, which are advantageous in various applications, particularly in synthetic chemistry and pharmaceutical research.
1246303-22-9 structure
Product Name:N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt
CAS No:1246303-22-9
MF:C34H71N2O6P
MW:634.911112070084
CID:4580266
PubChem ID:136212679
Update Time:2025-07-18
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Chemical and Physical Properties
Names and Identifiers
-
- C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt)
- C16 Ceramide-1-Phosphate (d18:1/16:0)
- azanium;[(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
- PD061150
- N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt
- 1246303-22-9
- Ammonium (2S,3R,E)-3-hydroxy-2-palmitamidooctadec-4-en-1-yl hydrogen phosphate
- C16 Ceramide-1-Phosphate (d18:1/16:0), N-palmitoyl-ceramide-1-phosphate (ammonium salt), powder
-
- Inchi: 1S/C34H68NO6P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(36)32(31-41-42(38,39)40)35-34(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h27,29,32-33,36H,3-26,28,30-31H2,1-2H3,(H,35,37)(H2,38,39,40);1H3/b29-27+;/t32-,33+;/m0./s1
- InChI Key: RCRVTEZMCBPWGN-YWBCJBABSA-N
- SMILES: O(P([O-])(O)=O)C[C@H](NC(=O)CCCCCCCCCCCCCCC)[C@H](O)/C=C/CCCCCCCCCCCCC.[NH4+]
Computed Properties
- Exact Mass: 634.50497499g/mol
- Monoisotopic Mass: 634.50497499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 43
- Rotatable Bond Count: 32
- Complexity: 666
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860533P-1MG |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | 1mg |
¥1997.9 | 2023-11-02 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-1mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 1mg |
¥2017.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-5mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 5mg |
¥7665.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-500ug |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 500ug |
¥1058.00 | 2022-04-26 | |
| Larodan | 56-1361-1-1mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | >98% | 1mg |
€230.00 | 2025-03-07 | |
| AN HUI ZE SHENG Technology Co., Ltd. | 860533P-1mg |
1246303-22-9 | 1mg |
¥1920.31 | 2023-09-15 | |||
| 1PlusChem | 1P01EQA0-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 1mg |
$202.00 | 2023-12-25 | |
| 1PlusChem | 1P01EQA0-5mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 5mg |
$746.00 | 2023-12-25 | |
| A2B Chem LLC | AX66056-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 1mg |
$137.00 | 2024-04-20 | |
| A2B Chem LLC | AX66056-5mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 5mg |
$569.00 | 2024-04-20 |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
1246303-22-9 (N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk